3-amino-6-(4-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C13H11N3O2S2
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 3-amino-6-(4-methoxyphenyl)-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C13H11N3O2S2/c1-18-8-4-2-7(3-5-8)10-6-9-11(20-10)12(17)16(14)13(19)15-9/h2-6H,14H2,1H3,(H,15,19)
• InChI Key: ICEVAFRAXVISGC-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CC3=C(S2)C(=O)N(C(=S)N3)N

Description

3-amino-6-(4-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential use as a therapeutic agent. This compound belongs to the class of thienopyrimidines and has been shown to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of 3-amino-6-(4-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one involves the inhibition of CDKs and GSK-3. These kinases are involved in the phosphorylation of several proteins that are essential for cell cycle progression. Inhibition of these kinases leads to cell cycle arrest and apoptosis in cancer cells. Additionally, 3-amino-6-(4-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and transcription.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-amino-6-(4-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one have been studied in vitro and in vivo. In vitro studies have shown that this compound exhibits potent anticancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer cells. In vivo studies have shown that this compound exhibits significant tumor growth inhibition in xenograft models of breast and lung cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-6-(4-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one in lab experiments include its potent anticancer activity, its ability to inhibit multiple kinases involved in cell cycle progression, and its ability to inhibit topoisomerase II. However, one of the limitations of using this compound in lab experiments is its poor solubility in aqueous solutions, which can limit its bioavailability.

Future Directions

There are several future directions for the research on 3-amino-6-(4-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to investigate the potential of this compound as a combination therapy with other anticancer agents. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its molecular targets. Finally, future studies should focus on improving the bioavailability of this compound to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 3-amino-6-(4-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one has been reported in the literature. The most commonly used method involves the reaction of 4-methoxyphenyl isothiocyanate with 3-amino-2-chloro-4,5,6,7-tetrahydrothieno[3,2-c]pyridine in the presence of a base. The reaction proceeds via the formation of an intermediate isothiourea, which is subsequently cyclized to form the desired product.

Scientific Research Applications

3-amino-6-(4-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one has been extensively studied for its biological activities. It has been shown to exhibit potent inhibitory activity against several kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3). These kinases are involved in the regulation of cell cycle progression and are often dysregulated in cancer cells. Therefore, 3-amino-6-(4-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one has been investigated as a potential anticancer agent.